![molecular formula C10H14O B6155245 1-{bicyclo[2.2.1]hept-5-en-2-yl}prop-2-en-1-ol, Mixture of diastereomers CAS No. 1823713-03-6](/img/no-structure.png)
1-{bicyclo[2.2.1]hept-5-en-2-yl}prop-2-en-1-ol, Mixture of diastereomers
Overview
Description
1-{bicyclo[2.2.1]hept-5-en-2-yl}prop-2-en-1-ol, also known as BCP, is a mixture of diastereomers with a variety of applications in the scientific field. It is a cyclic ether obtained from the reaction of 1-bromo-3-methyl-2-butene with 2-bromopropene. BCP is a colorless liquid with a boiling point of 110-112 °C and a melting point of -76 °C. It is widely used in organic synthesis due to its unique properties and its ability to form stable adducts with a variety of organic compounds.
Mechanism of Action
The mechanism of action of 1-{bicyclo[2.2.1]hept-5-en-2-yl}prop-2-en-1-ol, Mixture of diastereomers is not fully understood. It is believed that the diastereomeric mixture of this compound is able to form stable adducts with a variety of organic compounds, which allows for the formation of a variety of products. In addition, this compound is able to act as a catalyst in the synthesis of polyurethanes, and is believed to interact with the polymerization of polyurethanes.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. In vitro studies have shown that this compound has the potential to inhibit the growth of certain bacteria, fungi, and protozoa. In addition, this compound has been shown to have antifungal and antiviral activity in vitro. However, the exact mechanism of action of this compound is not fully understood, and further research is needed to determine its potential effects in vivo.
Advantages and Limitations for Lab Experiments
1-{bicyclo[2.2.1]hept-5-en-2-yl}prop-2-en-1-ol, Mixture of diastereomers has a number of advantages for use in laboratory experiments. It is a stable compound with a low boiling point, making it easy to handle and store. In addition, it is a relatively inexpensive reagent, making it an attractive option for laboratory use. However, this compound is a mixture of diastereomers, which can make it difficult to obtain a pure sample. Furthermore, the exact mechanism of action of this compound is not fully understood, which can limit its use in certain applications.
Future Directions
There are a number of potential future directions for research on 1-{bicyclo[2.2.1]hept-5-en-2-yl}prop-2-en-1-ol, Mixture of diastereomers. Further research is needed to understand the exact mechanism of action of this compound and its potential effects in vivo. In addition, further research is needed to develop methods for the synthesis of pure samples of this compound. Furthermore, further research is needed to explore the potential applications of this compound in the synthesis of pharmaceuticals, agrochemicals, and dyes. Finally, further research is needed to explore the potential uses of this compound as a catalyst in the synthesis of polyurethanes.
Synthesis Methods
1-{bicyclo[2.2.1]hept-5-en-2-yl}prop-2-en-1-ol, Mixture of diastereomers can be synthesized by a variety of methods, including the reaction of 1-bromo-3-methyl-2-butene with 2-bromopropene in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction proceeds by a SN2 mechanism and yields a mixture of diastereomers. The reaction is typically carried out in an inert atmosphere such as nitrogen or argon.
Scientific Research Applications
1-{bicyclo[2.2.1]hept-5-en-2-yl}prop-2-en-1-ol, Mixture of diastereomers has a variety of applications in the scientific field. It is used as a starting material in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used as a reagent in the synthesis of polymers, and as a catalyst in the synthesis of polyurethanes. This compound is also used as a reagent in the synthesis of chiral compounds, and as a solvent for the synthesis of organometallic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves a series of reactions starting from commercially available starting materials. The key steps involve the formation of the bicyclo[2.2.1]hept-5-en-2-yl moiety followed by the addition of a propenyl group and a hydroxyl group to the bicyclic ring system.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Sodium borohydride", "Propargyl alcohol", "Acetic acid", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water", "Ethyl acetate" ], "Reaction": [ "Step 1: Diels-Alder reaction of cyclopentadiene with maleic anhydride to form bicyclo[2.2.1]hept-5-en-2-one", "Step 2: Reduction of bicyclo[2.2.1]hept-5-en-2-one with sodium borohydride to form bicyclo[2.2.1]hept-5-en-2-ol", "Step 3: Addition of propargyl alcohol to the double bond of bicyclo[2.2.1]hept-5-en-2-ol in the presence of acetic acid to form 1-{bicyclo[2.2.1]hept-5-en-2-yl}prop-2-yn-1-ol", "Step 4: Hydrogenation of 1-{bicyclo[2.2.1]hept-5-en-2-yl}prop-2-yn-1-ol in the presence of palladium on carbon catalyst to form 1-{bicyclo[2.2.1]hept-5-en-2-yl}prop-2-en-1-ol", "Step 5: Separation of diastereomers by column chromatography" ] } | |
CAS RN |
1823713-03-6 |
Molecular Formula |
C10H14O |
Molecular Weight |
150.2 |
Purity |
95 |
Origin of Product |
United States |
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